Cas no 1182844-38-7 (3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole))

• Product Name: 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole)
• CAS No: 1182844-38-7
• MF: C₅₁H₃₆N₂
• MW: 676.845
• CID: 4670165
• PubChem ID: 59217157
• Update Time: 2025-05-20

3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) Chemical and Physical Properties

Names and Identifiers

• 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole)
• OC1077
• 3-[9,9-dimethyl-7-(9-phenylcarbazol-3-yl)fluoren-2-yl]-9-phenylcarbazole
• G69111
• SCHEMBL12306534
• 3,3'-(9,9-Dimethyl-9H-fluorene-2,7-diyl)bis[9-phenyl-9H-carbazole]
• 1182844-38-7

• Inchi： InChI=1S/C51H36N2/c1-51(2)45-31-35(33-23-27-49-43(29-33)41-17-9-11-19-47(41)52(49)37-13-5-3-6-14-37)21-25-39(45)40-26-22-36(32-46(40)51)34-24-28-50-44(30-34)42-18-10-12-20-48(42)53(50)38-15-7-4-8-16-38/h3-32H,1-2H3
• InChI Key： DJWGAIFXUZSFHJ-UHFFFAOYSA-N
• SMILES： CC1(C2=C(C=CC(=C2)C3=CC4=C(C=C3)N(C5=CC=CC=C54)C6=CC=CC=C6)C7=C1C=C(C=C7)C8=CC9=C(C=C8)N(C1=CC=CC=C19)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 676.287849157g/mol
• Monoisotopic Mass: 676.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 9.9Ų

Additional information on 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole)

Introduction to 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) and Its Significance in Modern Chemical Research

3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) (CAS No. 1182844-38-7) is a sophisticated organic compound that has garnered significant attention in the field of advanced materials and optoelectronics. This molecule, characterized by its extended π-conjugated system and rigid planar structure, represents a cornerstone in the development of novel semiconductors and luminescent materials. The compound's unique architecture, featuring alternating units of 9,9-dimethyl-9H-fluorene and 9-phenyl-9H-carbazole, endows it with exceptional electronic and photophysical properties that make it highly suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other cutting-edge technologies.

The CAS No. 1182844-38-7 identifier is a critical reference for researchers seeking precise chemical characterization and synthesis protocols. This numbering system ensures unambiguous identification of the compound, facilitating seamless communication across international scientific communities. The molecule's synthesis involves multi-step organic reactions, including Sonogashira coupling and palladium-catalyzed cross-coupling processes, which highlight its complexity and the meticulous expertise required for its production.

Recent advancements in the field of conjugated polymers have underscored the importance of molecules like 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) in achieving high-performance optoelectronic devices. Studies published in leading journals such as *Advanced Materials* and *Journal of the American Chemical Society* have demonstrated that this compound exhibits superior charge transport properties due to its well-aligned π-system. This characteristic is particularly crucial for enhancing the efficiency of OLEDs, where rapid charge injection and extraction are essential for luminous performance.

The incorporation of dimethylfluorene and phenylcarbazole units into the molecular framework imparts remarkable thermal stability and chemical resistance to the compound. These attributes are indispensable for practical device applications, as they ensure long-term reliability under operational conditions. Moreover, the extended conjugation length provided by these aromatic moieties allows for efficient Förster resonance energy transfer (FRET), making the material an attractive candidate for multilayer device architectures.

In the realm of organic photovoltaics (OPVs), 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) has shown promise in enhancing power conversion efficiency (PCE). Research indicates that its broad absorption spectrum and favorable energy levels align well with ideal requirements for solar energy harvesting. By optimizing molecular weight and morphology through solution processing techniques such as spin-coating or inkjet printing, researchers have achieved notable improvements in device performance. These findings align with global efforts to develop sustainable and cost-effective renewable energy solutions.

The photophysical properties of this compound have also been extensively studied for applications in bioimaging and sensing technologies. Its strong fluorescence emission coupled with high quantum yields makes it an excellent candidate for fluorescent probes. Recent studies have explored its use in cellular imaging, where its ability to emit light at specific wavelengths allows for precise tracking of biological processes without causing photodamage to living tissues. This application underscores the versatility of 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) beyond traditional electronics.

The synthesis methodologies for this compound continue to evolve with advancements in synthetic chemistry. Recent publications highlight novel catalytic systems that improve yield and purity while reducing environmental impact. For instance, green chemistry approaches employing water as a solvent or biodegradable catalysts have been successfully implemented in the preparation of this molecule. Such innovations not only enhance efficiency but also align with global sustainability goals by minimizing hazardous waste generation.

Future research directions for 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) include exploring its potential in flexible electronics and wearable devices. The mechanical robustness imparted by its rigid structure makes it well-suited for applications on curved or stretchable substrates. Additionally, investigations into its behavior under various environmental conditions—such as UV exposure or humidity—will be crucial for ensuring long-term device reliability.

The integration of machine learning techniques into material design has also opened new avenues for optimizing properties like charge mobility and thermal stability. By leveraging computational modeling alongside experimental validation, researchers can accelerate the discovery of novel derivatives with enhanced functionalities. This interdisciplinary approach exemplifies how modern chemical research is pushing boundaries across multiple domains.

In conclusion,3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(9-phenyl-9H-carbazole) (CAS No. 1182844-38-7) stands as a testament to the ingenuity within advanced materials science. Its multifaceted applications span from cutting-edge electronics to life sciences imaging highlight its transformative potential. As research progresses，this compound will undoubtedly continue to inspire innovation，driving progress toward a more sustainable future through sustainable technologies。